N~2~-(4-bromo-3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(4-bromo-3-methyl-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C10H13BrN2O3S/c1-7-5-8(3-4-9(7)11)13(6-10(12)14)17(2,15)16/h3-5H,6H2,1-2H3,(H2,12,14)
• InChI Key: KRNRKGKSBWQUPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N(CC(=O)N)S(=O)(=O)C)Br
• Molecular Formula: C10H13BrN2O3S
• Molecular Weight: 321.19 g/mol

Description

N~2~-(4-bromo-3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide, also known as BAY 43-9006, is a chemical compound that has been widely studied for its potential therapeutic applications in various diseases. It was initially developed as a kinase inhibitor, targeting both Raf and VEGFR pathways. Since then, it has been extensively studied for its anticancer properties and has shown promising results in preclinical and clinical trials.

Mechanism of Action

N~2~-(4-bromo-3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide 43-9006 is a kinase inhibitor that targets both Raf and VEGFR pathways. It inhibits the activity of Raf kinases, which are involved in the MAPK/ERK signaling pathway, and VEGFR, which is involved in angiogenesis. By inhibiting these pathways, N~2~-(4-bromo-3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide 43-9006 can block the growth and proliferation of cancer cells and prevent the formation of new blood vessels, which are essential for tumor growth and metastasis.
Biochemical and Physiological Effects:
N~2~-(4-bromo-3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide 43-9006 has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. It has also been shown to have anti-inflammatory properties and can modulate the immune response.

Advantages and Limitations for Lab Experiments

N~2~-(4-bromo-3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide 43-9006 has several advantages for lab experiments, including its high potency and specificity, which make it an ideal tool for studying signaling pathways and their role in disease. However, it also has some limitations, including its poor solubility in aqueous solutions and its instability in certain conditions.

Future Directions

There are several future directions for the study of N~2~-(4-bromo-3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide 43-9006, including the development of new analogs with improved pharmacokinetic properties, the investigation of its potential therapeutic applications in other diseases, and the exploration of its mechanism of action in more detail. Additionally, the combination of N~2~-(4-bromo-3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide 43-9006 with other therapies, such as immunotherapy and chemotherapy, is an area of active research.

Synthesis Methods

The synthesis of N~2~-(4-bromo-3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide 43-9006 involves a multi-step process that starts with the reaction of 4-bromo-3-methylphenylamine with ethyl 2-chloroacetate to form ethyl 2-(4-bromo-3-methylphenylamino)acetate. This intermediate is then reacted with methylsulfonyl chloride to form N~2~-(4-bromo-3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide.

Scientific Research Applications

N~2~-(4-bromo-3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide 43-9006 has been extensively studied for its therapeutic potential in various diseases, including cancer, cardiovascular diseases, and autoimmune disorders. Its anticancer properties have been the most widely studied, with preclinical and clinical trials showing promising results in the treatment of various cancers, including renal cell carcinoma, hepatocellular carcinoma, and melanoma.